4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one

• IUPAC Name: 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-6-propan-2-ylchromen-2-one
• InChI: InChI=1S/C20H25NO4/c1-14(2)15-3-4-18-17(11-15)16(12-19(22)25-18)13-21-7-5-20(6-8-21)23-9-10-24-20/h3-4,11-12,14H,5-10,13H2,1-2H3
• InChI Key: LJMTXRXGCSWWJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)OC(=O)C=C2CN3CCC4(CC3)OCCO4
• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol
• CAS No.: 893355-94-7

Description

This compound belongs to the chromen-2-one (coumarin) family, featuring a 1,4-dioxa-8-azaspiro[4.5]decane moiety linked via a methyl group at position 4 and an isopropyl group at position 6 of the chromenone core. The spirocyclic system introduces conformational rigidity, which may enhance binding specificity in biological targets . Its molecular formula is C20H25NO4, with a molecular weight of 343.42 g/mol. Structural characterization of such compounds often employs X-ray crystallography using programs like SHELXL and visualization tools like ORTEP-3 .

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

Key structural differences among analogs lie in substituents on the chromenone core and modifications to the spirocyclic system. Below is a comparative analysis:

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)	XLogP3	Key Features
Target Compound	6-isopropyl, 4-spiro	C20H25NO4	343.42	~2.5*	Rigid spirocyclic system; lipophilic isopropyl
4-({1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-hydroxy-7-methyl-2H-chromen-2-one	6-hydroxy, 7-methyl	C19H23NO5	345.39	1.8	Polar hydroxy group; reduced lipophilicity
4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-7,8-dimethyl-2H-chromen-2-one	7,8-dimethyl	C19H23NO4	329.40	2.1	Steric hindrance from dimethyl groups
4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-7,8-dihydro-6H-cyclopenta[g]chromen-2-one	Cyclopenta-fused chromenone	C20H23NO4	341.40	2.1	Extended aromatic system; planar structure

*Estimated based on analogs in .

Key Observations :

• Steric Effects : Dimethyl substitutions (e.g., ) introduce steric bulk, which may hinder interactions with enzymatic pockets.
• Aromaticity : Cyclopenta-fused derivatives (e.g., ) exhibit extended conjugation, altering electronic properties and binding modes.

Computational and Crystallographic Data

• Docking Studies: Derivatives with rigid spiro systems exhibit higher predicted binding affinities to enzymes like aldehyde dehydrogenase (ALDH1A1), as seen in quinoline-based inhibitors .
• Crystallography : The SHELX software suite is widely used to resolve crystal structures, critical for understanding conformational preferences of the spiro moiety.